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For Researchers, Scientists, and Drug Development Professionals

Neodymium (Nd), a rare earth element with the atomic number 60, is a critical component in
various high-tech applications, from high-strength magnets to specialized glass manufacturing.
A thorough understanding of its isotopic composition is fundamental for researchers in
geochemistry, nuclear physics, and materials science. This guide provides a detailed overview
of the stable isotopes of Neodymium, their natural abundances, and key nuclear properties.

Naturally Occurring Isotopes of Neodymium

Naturally occurring neodymium is a composite of seven isotopes. Among these, five are
considered stable, while two are radioactive but possess exceptionally long half-lives,
rendering them effectively stable for most practical applications.[1][2][3] The most abundant
stable isotope is 12Nd, accounting for over a quarter of naturally occurring Neodymium.[1][2]

The stable isotopes are: 142Nd, 143Nd, 14°Nd, #°Nd, and 48Nd.[1][2][3] The two long-lived
radioisotopes found in natural Neodymium are 144Nd and 15°Nd.[1][2][3]

Isotopic Abundance and Properties

The precise isotopic composition of Neodymium can be determined using high-precision mass
spectrometry techniques such as thermal ionization mass spectrometry (TIMS) and multi-
collector inductively coupled plasma mass spectrometry (MC-ICP-MS). These methods are
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crucial for applications like samarium-neodymium (Sm-Nd) dating, which relies on the

radioactive decay of 14Sm to 143Nd to determine the age of rocks and meteorites.

The following table summarizes the key properties of the naturally occurring isotopes of

Neodymium.
Natural
Abunda .
Mass Nuclear . Half-life  Decay Decay
Isotope nce . Stability
(Da) Spin (1) (ta/2) Mode Product
(atom
%)
141.9077 27.2(5)
142Nd 0 Stable - -
19 %
142.9098 12.2 (2)
143Nd 712 Stable - -
10 %
229
143.9100 23.8 (3) Radioacti
144Nd 0 1015 o 14OCe
83 % ve
years
144.9125
145Nd 83(L)% 7/2 Stable - -
70
1459131 17.2 (3)
146Nd 0 Stable - -
13 %
147.9168
148N 57(1)% O Stable - -
89
149.9208 Radioacti 9.3 x 1018
150Nd 56(2)% O BB~ 150Sm
87 ve years

Data sourced from multiple consistent databases and publications.[4][5][6]

Isotopic Relationships and Decay Pathways

The relationships between the naturally occurring isotopes of Neodymium, including the decay

of its long-lived radioactive isotopes, can be visualized. The following diagram illustrates the
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position of these isotopes relative to each other and their decay products.
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Neodymium Isotopes and Decay Paths

Experimental Protocols for Isotope Analysis

The determination of the isotopic composition of Neodymium is a highly specialized process.
While detailed experimental protocols are extensive and dependent on the specific
instrumentation and sample matrix, the general workflow is as follows:

o Sample Digestion: The sample material (e.g., rock, soil, or synthetic material) is dissolved
using a combination of strong acids to bring the Neodymium into an aqueous solution.

o Chemical Separation: Neodymium is separated from other elements in the sample matrix
using ion-exchange chromatography. This is a critical step to avoid isobaric interferences
(interferences from isotopes of other elements with the same mass) during mass
spectrometric analysis.

e Mass Spectrometry: The purified Neodymium fraction is then analyzed using either Thermal
lonization Mass Spectrometry (TIMS) or Multi-Collector Inductively Coupled Plasma Mass
Spectrometry (MC-ICP-MS).

o TIMS: The sample is loaded onto a metal filament, which is then heated to ionize the
Neodymium atoms. The ions are accelerated into a magnetic field that separates them
based on their mass-to-charge ratio.

o MC-ICP-MS: The sample is introduced as an aerosol into a high-temperature plasma,
which ionizes the atoms. The ions are then extracted into a mass spectrometer, which
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separates them by mass. Multiple detectors are used to simultaneously measure the ion
beams of the different isotopes.

o Data Correction: The raw data is corrected for mass fractionation effects and any remaining
isobaric interferences to obtain precise and accurate isotope ratios.

The following diagram outlines the general workflow for Neodymium isotope analysis.
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Neodymium Isotope Analysis Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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